![molecular formula C6H12ClNO B6276448 rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-amine hydrochloride CAS No. 1287671-03-7](/img/no-structure.png)
rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-amine hydrochloride
Overview
Description
Rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-amine hydrochloride (also known as ROHA) is a novel chiral amine compound of the oxabicyclic family and is gaining increasing attention in the research community due to its potential applications in various scientific fields. ROHA has been shown to exhibit interesting properties such as chirality, and it has been used in a variety of methods to synthesize a variety of compounds. In addition, ROHA has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
ROHA has been studied for its potential applications in a variety of scientific fields. In biochemistry, ROHA has been used as a chiral amine in asymmetric synthesis of a variety of compounds, including drugs and pharmaceuticals. In pharmacology, ROHA has been studied for its potential applications in the treatment of diseases such as cancer and Alzheimer’s disease. In addition, ROHA has been studied for its potential applications in the fields of physiology, biotechnology, and nanotechnology.
Mechanism of Action
The exact mechanism of action of ROHA is not yet fully understood. However, it is believed that ROHA acts as a chiral amine in asymmetric synthesis, which allows for the production of a variety of compounds. In addition, ROHA is believed to interact with various proteins and enzymes in the body, which may result in various biochemical and physiological effects.
Biochemical and Physiological Effects
ROHA has been shown to have various biochemical and physiological effects in the body. It has been shown to interact with various proteins and enzymes in the body, which may result in various biochemical and physiological effects. In addition, ROHA has been shown to have anti-inflammatory and analgesic effects, as well as anti-cancer and anti-Alzheimer’s disease effects.
Advantages and Limitations for Lab Experiments
ROHA has several advantages and limitations for lab experiments. One advantage of ROHA is that it is a chiral amine, which allows for the synthesis of a variety of compounds. In addition, ROHA is relatively easy to synthesize and is relatively stable in solution. However, ROHA is also limited by its low solubility in water and its potential toxicity.
Future Directions
There are several potential future directions for ROHA. One potential direction is the development of new methods for the synthesis of ROHA and other chiral amines. In addition, there is potential for the development of new applications for ROHA in the fields of biochemistry, physiology, pharmacology, and nanotechnology. Furthermore, there is potential for further research into the biochemical and physiological effects of ROHA, as well as its potential toxicity. Finally, there is potential for the development of new methods for the analysis of ROHA and its metabolites.
Synthesis Methods
The synthesis of ROHA begins with the condensation of ethyl acetoacetate with cyclohexylamine. This reaction produces the intermediate 1-(2-cyclohexylethyl)-3-methyl-2-oxo-1,3-dihydro-isoindole-5-carboxylic acid (CEMICA). This intermediate is then treated with sodium hydride in dimethylformamide, which results in a cyclization reaction to form the bicyclic intermediate 1-(2-cyclohexylethyl)-3-methyl-2-oxo-1,3-dihydro-1H-isoindole-5-carboxylic acid (CEMICA-C). This intermediate is then treated with hydrochloric acid to form the final product, ROHA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-amine hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the protection of a functional group, the formation of a bicyclic ring system, and the introduction of an amine group.", "Starting Materials": [ "2-cyclopentenone", "ethylamine", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Protection of the carbonyl group in 2-cyclopentenone with acetic anhydride and sodium bicarbonate to form the corresponding acetal intermediate.", "Step 2: Treatment of the acetal intermediate with ethylamine and hydrochloric acid to form the corresponding imine intermediate.", "Step 3: Reduction of the imine intermediate with sodium borohydride to form the corresponding amine intermediate.", "Step 4: Formation of the bicyclic ring system by treatment of the amine intermediate with methanol and hydrochloric acid to form the corresponding oxabicyclic intermediate.", "Step 5: Quaternization of the oxabicyclic intermediate with hydrochloric acid and sodium hydroxide to form the final product, rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-amine hydrochloride." ] } | |
CAS RN |
1287671-03-7 |
Product Name |
rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-amine hydrochloride |
Molecular Formula |
C6H12ClNO |
Molecular Weight |
149.6 |
Purity |
95 |
Origin of Product |
United States |
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